2-(9H-Indeno[1,2-B][1,2,5]oxadiazolo[3,4-E]pyrazin-9-yliden)-1-hydrazinecarbothioamide

• Molecular Formula: C12H7N7OS
• Molecular Weight: 297.30 g/mol
• IUPAC Name: 13-oxa-10,12,14,16-tetrazatetracyclo[7.7.0.02,7.011,15]hexadeca-1(16),2,4,6,8,10,14-heptaen-8-yliminothiourea
• InChI: InChI=1S/C12H7N7OS/c13-12(21)17-16-8-6-4-2-1-3-5(6)7-9(8)15-11-10(14-7)18-20-19-11/h1-4H,(H2,13,21)(H,15,19)
• InChI Key: VCPSNGMKAUYYAM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=C3C2=NC4=NONC4=N3)N=NC(=S)N

Description

2-(9H-Indeno[1,2-B][1,2,5]oxadiazolo[3,4-E]pyrazin-9-yliden)-1-hydrazinecarbothioamide is a complex organic compound with a unique structure that combines multiple heterocyclic rings

Preparation Methods

The synthesis of 2-(9H-Indeno[1,2-B][1,2,5]oxadiazolo[3,4-E]pyrazin-9-yliden)-1-hydrazinecarbothioamide involves multiple steps, starting from readily available precursorsReaction conditions often involve the use of specific catalysts and solvents to facilitate the formation of the desired product .

Chemical Reactions Analysis

This compound undergoes various types of chemical reactions, including:

Oxidation: It can be oxidized under specific conditions to form different oxidation products.

Reduction: Reduction reactions can lead to the formation of reduced derivatives.

Substitution: The compound can participate in substitution reactions, where functional groups are replaced by others. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions.

Scientific Research Applications

2-(9H-Indeno[1,2-B][1,2,5]oxadiazolo[3,4-E]pyrazin-9-yliden)-1-hydrazinecarbothioamide has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of 2-(9H-Indeno[1,2-B][1,2,5]oxadiazolo[3,4-E]pyrazin-9-yliden)-1-hydrazinecarbothioamide involves its interaction with specific molecular targets. These interactions can lead to the modulation of various biological pathways, resulting in the observed biological effects. The exact molecular targets and pathways involved are still under investigation .

Comparison with Similar Compounds

Similar compounds to 2-(9H-Indeno[1,2-B][1,2,5]oxadiazolo[3,4-E]pyrazin-9-yliden)-1-hydrazinecarbothioamide include:

9H-Indeno[1,2-b][1,2,5]oxadiazolo[3,4-e]pyrazin-9-one: This compound shares a similar core structure but lacks the hydrazinecarbothioamide group.

9H-Indeno[1,2-b]pyrazine-2,3-dicarbonitrile: Another related compound with a different functional group arrangement

These compounds are unique due to their specific structural features and the resulting differences in their chemical and biological properties.